Cas no 61360-53-0 (1H-Indazole-3-carboxamide, N-(3-methoxypropyl)-6-nitro-1-phenyl-)

• Product Name: 1H-Indazole-3-carboxamide, N-(3-methoxypropyl)-6-nitro-1-phenyl-
• CAS No: 61360-53-0
• MF: C₁₈H₁₈N₄O₄
• MW: 354.359923839569
• CID: 482421
• PubChem ID: 71396552
• Update Time: 2025-04-19

1H-Indazole-3-carboxamide, N-(3-methoxypropyl)-6-nitro-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole-3-carboxamide, N-(3-methoxypropyl)-6-nitro-1-phenyl-
• N-(3-methoxypropyl)-6-nitro-1-phenylindazole-3-carboxamide
• DTXSID90818111
• 61360-53-0
• N-(3-Methoxypropyl)-6-nitro-1-phenyl-1H-indazole-3-carboxamide

• Inchi： 1S/C18H18N4O4/c1-26-11-5-10-19-18(23)17-15-9-8-14(22(24)25)12-16(15)21(20-17)13-6-3-2-4-7-13/h2-4,6-9,12H,5,10-11H2,1H3,(H,19,23)
• InChI Key： OCCBXRHSSZMWIK-UHFFFAOYSA-N
• SMILES： O(C)CCCNC(C1C2C=CC(=CC=2N(C2C=CC=CC=2)N=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 354.13294
• Monoisotopic Mass: 354.13280507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 102Ų

Experimental Properties

• PSA: 99.29